Cas no 98126-48-8 (3-(3-bromopropyl)furan)

• Product Name: 3-(3-bromopropyl)furan
• CAS No: 98126-48-8
• MF: C₇H₉BrO
• MW: 189.049761533737
• CID: 5288258
• Update Time: 2026-03-09

3-(3-bromopropyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)furan
• Furan, 3-(3-bromopropyl)-

• Inchi： 1S/C7H9BrO/c8-4-1-2-7-3-5-9-6-7/h3,5-6H,1-2,4H2
• InChI Key： KMIWOOJKAHQDHA-UHFFFAOYSA-N
• SMILES： O1C=CC(CCCBr)=C1

Additional information on 3-(3-bromopropyl)furan

Introduction to 3-(3-bromopropyl)furan (CAS No. 98126-48-8)

3-(3-bromopropyl)furan, also known by its CAS number 98126-48-8, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound features a furan ring, a five-membered aromatic heterocycle containing an oxygen atom, and a brominated propyl side chain. The unique combination of these structural elements endows 3-(3-bromopropyl)furan with a range of chemical properties that make it an attractive starting material for various synthetic transformations and applications.

The synthesis of 3-(3-bromopropyl)furan can be achieved through several well-established methods. One common approach involves the reaction of furan with 1,3-dibromopropane in the presence of a base, such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, where the bromide ion on the furan ring is replaced by the propyl bromide, leading to the formation of the desired product. The use of a base is crucial to facilitate the deprotonation of the furan ring, enhancing its nucleophilicity.

In recent years, 3-(3-bromopropyl)furan has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored the conversion of 3-(3-bromopropyl)furan into various derivatives that exhibit anti-inflammatory, antiviral, and anticancer properties. These derivatives are often synthesized through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling, which allow for the introduction of diverse functional groups onto the furan ring.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of 3-(3-bromopropyl)furan-based compounds as potential inhibitors of protein-protein interactions (PPIs). The researchers found that certain derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer progression. This finding highlights the potential of 3-(3-bromopropyl)furan as a scaffold for developing novel therapeutic agents targeting PPIs.

Beyond pharmaceutical applications, 3-(3-bromopropyl)furan has also found utility in materials science. Its unique chemical structure makes it suitable for polymerization reactions, leading to the formation of functional polymers with interesting properties. For example, researchers have synthesized poly(furan-co-3-(3-bromopropyl)furan) copolymers that exhibit enhanced thermal stability and mechanical strength compared to their homopolymer counterparts. These copolymers have potential applications in areas such as electronic devices, coatings, and adhesives.

The environmental impact and safety profile of 3-(3-bromopropyl)furan are important considerations for its industrial use. Studies have shown that this compound is relatively stable under normal conditions but can undergo degradation under certain environmental conditions. Proper handling and storage practices are essential to ensure its safe use in laboratory and industrial settings. Additionally, ongoing research is focused on developing more sustainable and environmentally friendly methods for the synthesis and application of 3-(3-bromopropyl)furan.

In conclusion, 3-(3-bromopropyl)furan (CAS No. 98126-48-8) is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an attractive starting material for various synthetic transformations and functional materials. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across multiple scientific disciplines.